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For researchers, scientists, and drug development professionals investigating the role of Bone

Morphogenetic Protein 7 (BMP7), the accurate detection and quantification of this protein are

paramount. The choice of antibody is a critical determinant for the success of immunoassays.

This guide provides a comprehensive comparison of commercially available antibodies for the

detection of BMP7, with supporting experimental data and detailed protocols to aid in your

selection process.

This guide objectively compares the performance of various BMP7 antibodies in key

applications such as Western Blot (WB), Immunohistochemistry (IHC), and Enzyme-Linked

Immunosorbent Assay (ELISA). All quantitative data is summarized in structured tables for easy

comparison, and detailed experimental methodologies for key experiments are provided.

Comparative Analysis of BMP7 Antibodies
The selection of an appropriate antibody is contingent on its specificity, sensitivity, and

performance in the desired application. Below is a comparative summary of several

commercially available BMP7 antibodies. The data presented is compiled from manufacturer

datasheets and independent scientific publications.

Antibody Performance in Western Blotting (WB)
Western blotting is a widely used technique to detect and quantify specific proteins in a

complex mixture. The ideal antibody for WB should exhibit a strong and specific signal at the
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expected molecular weight of BMP7 (approximately 49 kDa for the precursor and 35-38 kDa for

the mature, glycosylated dimer).
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Anti-
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Monocl

onal

(EPR58

97)

Rabbit

Human,

Mouse,

Rat

1:1000

-

1:10000

~49

kDa

Cited in

10

publicat

ions.[2]

Anti-

BMP7

Cell

Signalin

g

Technol

ogy

#4693
Polyclo

nal
Rabbit Mouse 1:1000

~49

kDa

(precur

sor)

Detects

transfec

ted

levels

of

mouse

BMP7

precurs

or

protein.

[3]

Anti-

BMP7

R&D

System

s

MAB35

41

Monocl

onal

(16431

1)

Mouse Human 1 µg/mL Not

specifie

d

Detects

human

BMP7

in

Wester

n blots

with

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.ptglab.com/products/BMP7-Antibody-12221-1-AP.htm
https://www.abcam.com/en-us/products/primary-antibodies/bmp7-antibody-epr5897-ab129156
https://www.cellsignal.com/products/primary-antibodies/bmp7-antibody/4693
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


less

than

1%

cross-

reactivit

y with

other

BMPs.

Anti-

BMP7

Antibodi

es.com
A12690

Polyclo

nal
Rabbit

Human,

Mouse,

Rat

1:500 -

1:1000

Not

specifie

d

Validate

d in

various

cell line

extracts

.[4]

Anti-
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[5]

Antibody Performance in Immunohistochemistry (IHC)
IHC is a powerful technique for visualizing the distribution and localization of proteins within

tissues. A high-quality IHC antibody should provide specific staining in the expected cellular

compartments with low background. BMP7 is known to be expressed in the kidney, particularly

in the tubules.[6][7]
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No.
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AP
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1:50 -
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[1]

Anti-
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Fisher
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Rabbit
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s
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kidney

and skin

tissues.

[5]

Anti-
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Antibodie

s.com
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Rabbit Mouse
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d mouse

kidney.[4]
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al
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Human,

Mouse

5-15

µg/mL

Validated

for IHC

applicatio

ns.[9]

Performance of BMP7 ELISA Kits
ELISA is a sensitive and quantitative method for measuring the concentration of a specific

protein in a sample. The performance of an ELISA kit is determined by its sensitivity, assay

range, and specificity.
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ELISA Kit Supplier Catalog No.
Assay

Range
Sensitivity

Sample

Types

Human BMP-

7 ELISA Kit
Invitrogen EHBMP7

8.23 - 6,000

pg/mL
10 pg/mL

Serum,

Plasma, Cell

culture

media.[10]

Human BMP-

7 DuoSet

ELISA

R&D

Systems
DY354

62.5 - 4,000

pg/mL
Not specified

Cell culture

supernates,

Serum,

Plasma.

Human

BMP7 ELISA

Kit

Proteintech KE00127
15.6 - 1000

pg/mL
0.8 pg/mL

Serum,

Plasma, Cell

culture

supernatants.

[11]

Human

BMP7 ELISA

Kit

Kamiya

Biomedical
KT-33884 Not specified Not specified

Serum,

Plasma,

Tissue

homogenates

, Cell lysates,

Cell culture

supernates.

[12]

Mouse BMP7

ELISA Kit

Antibodies.co

m
A76214

15.625 - 1000

pg/mL
9.375 pg/mL

Serum,

Plasma,

Tissue

homogenates

.[13]

Experimental Protocols
Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible

results. Below are representative protocols for Western Blot, IHC, and ELISA for BMP7

detection.
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Western Blot Protocol
This protocol provides a general procedure for detecting BMP7 in cell lysates.

Sample Preparation:

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Determine protein concentration using a BCA assay.

Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

SDS-PAGE and Transfer:

Separate protein samples on a 10-12% SDS-polyacrylamide gel.

Transfer proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Incubate the membrane with the primary BMP7 antibody (at the recommended dilution)

overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST for 10 minutes each.

Detection:

Detect the signal using an enhanced chemiluminescence (ECL) substrate and image

using a chemiluminescence detection system.

Immunohistochemistry (IHC) Protocol
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This protocol is a general guideline for staining paraffin-embedded tissue sections.

Deparaffinization and Rehydration:

Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to

water.

Antigen Retrieval:

Perform heat-induced epitope retrieval using a citrate buffer (pH 6.0) or Tris-EDTA buffer

(pH 9.0) in a pressure cooker or water bath.[8]

Staining:

Block endogenous peroxidase activity with 3% hydrogen peroxide.

Block non-specific binding with a blocking serum.

Incubate with the primary BMP7 antibody (at the recommended dilution) overnight at 4°C.

Wash with PBS or TBS.

Incubate with a biotinylated secondary antibody followed by a streptavidin-HRP complex.

Wash with PBS or TBS.

Visualization and Counterstaining:

Develop the signal with a DAB substrate kit.

Counterstain with hematoxylin.

Dehydrate, clear, and mount the slides.

ELISA Protocol
This is a representative sandwich ELISA protocol.

Plate Preparation:
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Coat a 96-well plate with a capture antibody specific for BMP7 overnight at 4°C.

Wash the plate with wash buffer.

Block the plate with a blocking buffer for 1-2 hours at room temperature.

Assay Procedure:

Add standards and samples to the wells and incubate for 2 hours at room temperature.

Wash the plate.

Add the detection antibody (biotinylated anti-BMP7 antibody) and incubate for 2 hours at

room temperature.

Wash the plate.

Add streptavidin-HRP and incubate for 20-30 minutes at room temperature.

Wash the plate.

Signal Detection:

Add TMB substrate and incubate in the dark for 15-30 minutes.

Stop the reaction with a stop solution.

Read the absorbance at 450 nm.

Visualizing Key Processes
To further aid in understanding, the following diagrams illustrate the BMP7 signaling pathway, a

typical antibody selection workflow, and the logical relationship of the comparison provided in

this guide.
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BMP7 Signaling Pathway
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Caption: Canonical and Non-Canonical BMP7 Signaling Pathways.
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Antibody Selection Workflow

Define Requirements
(Application, Species)

Search for Commercial
Antibodies

Review Datasheets &
Publication Data

Select Candidate
Antibodies

In-house Validation
(Test Dilutions, Specificity)

Final Antibody
Selection

Click to download full resolution via product page

Caption: A streamlined workflow for selecting a suitable BMP7 antibody.
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Logic for Antibody Comparison
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Caption: Logical framework for comparing and selecting BMP7 antibodies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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